Cas no 690646-14-1 (4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid)

• Product Name: 4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid
• CAS No: 690646-14-1
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• MDL: MFCD04154031
• CID: 1733264
• PubChem ID: 852333
• Update Time: 2025-04-21

4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(2,5-Dimethylphenyl)sulfonyl]amino}methyl)benzoic acid
• 4-(2,5-Dimethylphenylsulfonylaminomethyl)benzoic acid
• 4-(((2,5-Dimethylphenyl)sulfonamido)methyl)benzoic acid
• 4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid
• 690646-14-1
• 4-(([(2,5-DIMETHYLPHENYL)SULFONYL]AMINO)METHYL)BENZOIC ACID
• F3394-1138
• 4-[(2,5-DIMETHYLBENZENESULFONAMIDO)METHYL]BENZOIC ACID
• 4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]benzoic Acid
• EN300-236156
• VU0618392-1
• AKOS000813271
• MFCD04154031
• D86450
• AQ-750/42501893
• 4-((2,5-dimethylphenylsulfonamido)methyl)benzoic acid
• AS-70828
• Z45512201

• MDL： MFCD04154031
• Inchi： 1S/C16H17NO4S/c1-11-3-4-12(2)15(9-11)22(20,21)17-10-13-5-7-14(8-6-13)16(18)19/h3-9,17H,10H2,1-2H3,(H,18,19)
• InChI Key： JLVDOUVDFOGCCD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NCC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 178-179℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides